Cas no 2171193-42-1 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic acid
• CAS No: 2171193-42-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5777305
• PubChem ID: 165580286
• Update Time: 2025-10-28

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]butanoic acid
• EN300-1574505
• 2171193-42-1
• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-19(16-25(30)29(18(2)3)15-9-14-26(31)32)28-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,4,9,14-17H2,1-3H3,(H,28,33)(H,31,32)/t19-/m1/s1
• InChI Key： OXFITYWARIGNRP-LJQANCHMSA-N
• SMILES： O(C(N[C@H](CC)CC(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic acid

Introduction to 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic Acid (CAS No. 2171193-42-1)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic acid, identified by its CAS number 2171193-42-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenyl moiety and an amide functional group. The presence of these structural features not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The fluorenyl methoxycarbonyl group in the molecular structure is particularly noteworthy, as it serves as a protecting group for amino functions, a common strategy in peptide synthesis and medicinal chemistry. This protective feature ensures stability during synthetic processes, allowing for selective modifications at other sites within the molecule. The propan-2-yl substituent further enhances the compound's solubility and bioavailability, making it a promising candidate for biological studies.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based scaffolds due to their excellent photophysical properties. These properties make fluorene derivatives valuable in applications ranging from optoelectronics to bioimaging. Specifically, the 9H-fluoren-9-yl moiety has been extensively studied for its ability to enhance fluorescence intensity and quantum yield, which are critical parameters in diagnostic imaging and drug tracking.

The amide functionality in 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic acid plays a crucial role in modulating the compound's biological activity. Amides are well-known for their ability to interact with biological targets such as enzymes and receptors, often leading to the development of potent pharmacological agents. The specific stereochemistry at the 3R position adds another layer of complexity, influencing the compound's binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have shown that this compound exhibits potential binding interactions with various therapeutic targets, including kinases and proteases. These interactions are of particular interest due to their involvement in critical cellular pathways related to cancer and inflammation.

The synthesis of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity, which is essential for achieving desired biological outcomes. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm structural identity.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. By leveraging its structural features, researchers aim to design molecules that can selectively inhibit disease-causing proteins while minimizing side effects. Preclinical studies have begun to explore its efficacy in models of cancer and inflammatory diseases, with promising preliminary results.

The role of fluorene derivatives in medicinal chemistry extends beyond their photophysical properties. They have been incorporated into a variety of drug candidates due to their ability to enhance metabolic stability and improve pharmacokinetic profiles. The methoxycarbonyl group, while serving as a protecting group, also contributes to the overall hydrophobicity of the molecule, which can influence its distribution within biological systems.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidobutanoic acid are poised to play a pivotal role in next-generation drug development. Their unique structural attributes provide a foundation for designing molecules with enhanced specificity and efficacy. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits.

The future prospects for this compound are bright, with ongoing research focusing on optimizing its synthetic routes and exploring new applications. Advances in biocatalysis and flow chemistry may further streamline its production, making it more accessible for large-scale studies. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be crucial in deciphering its full potential.

In conclusion,4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yI)pentanamidobutanoic acid (CAS No. 2171193-42-I) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and versatile functional groups make it a valuable tool for developing novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to groundbreaking discoveries that improve human health.